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oronic acid

Cat. No.: B1461597 Get Quote

An In-Depth Technical Guide to 4-(2,5-Dimethylphenylcarbamoyl)phenylboronic Acid:

Properties, Synthesis, and Applications

Executive Summary
This technical guide provides a comprehensive overview of 4-(2,5-
Dimethylphenylcarbamoyl)phenylboronic acid, a specialized organoboron compound.

Designed for researchers, medicinal chemists, and process development scientists, this

document delves into the core chemical properties, synthesis, and critical applications of this

reagent, with a particular focus on its role as a versatile building block in modern organic

synthesis. Boronic acids and their derivatives are foundational in medicinal chemistry for

creating novel therapeutics, and this specific molecule offers unique structural features for the

development of complex, biologically active compounds.[1][2] This guide synthesizes field-

proven insights with established chemical principles, offering detailed protocols for its

application and analysis to ensure experimental success and reproducibility.

Chemical Identity and Core Properties
4-(2,5-Dimethylphenylcarbamoyl)phenylboronic acid is an aromatic boronic acid

characterized by a phenyl ring substituted with both a boronic acid moiety and a bulky N-aryl

carboxamide group. This distinct substitution pattern influences its reactivity, solubility, and

utility in synthetic chemistry.
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Chemical Structure
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4-bromo-N-(2,5-dimethylphenyl)benzamide

Formation of Organometallic Intermediate
(e.g., Grignard Reagent with Mg/THF)

Arylmagnesium Bromide Intermediate

Borylation
(Reaction with Trialkyl Borate, e.g., B(OMe)₃ at -78°C)

Boronate Ester Intermediate

Acidic Hydrolysis
(e.g., aq. HCl or H₂SO₄)

4-(2,5-Dimethylphenylcarbamoyl)phenylboronic acid
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Pd(0)L₂
(Active Catalyst)

Oxidative Addition

R¹-Pd(II)L₂-X
(Aryl-Palladium Complex)

Transmetalation

R¹-Pd(II)L₂-R²
(Di-organic Complex)

Reductive Elimination

 Regeneration

Coupled Product
(R¹-R²)

 Product
 R¹-R²

Aryl Halide
(R¹-X)

 R¹-X

Boronic Acid + Base
[R²-B(OH)₃]⁻

 [R²B(OR)₃]⁻
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Sample Preparation
(Dissolve in Methanol/Water)

LC Separation
(Reverse-Phase C18 Column)

Ionization
(Electrospray Ionization - Negative Mode)

Mass Analysis
(Quadrupole or TOF Analyzer)

Detection
(Observe [M-H]⁻ Ion)

Data Analysis
(Confirm MW, Assess Purity)

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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